Cas no 478827-19-9 (4-Piperidinemethanamine, N-1H-indazol-5-yl-1-(methylsulfonyl)-)

• Product Name: 4-Piperidinemethanamine, N-1H-indazol-5-yl-1-(methylsulfonyl)-
• CAS No: 478827-19-9
• MF: C₁₄H₂₀N₄O₂S
• MW: 308.399201393127
• CID: 3997909
• PubChem ID: 18447358
• Update Time: 2025-04-22

4-Piperidinemethanamine, N-1H-indazol-5-yl-1-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanamine, N-1H-indazol-5-yl-1-(methylsulfonyl)-
• 478827-19-9
• DB-403581
• SCHEMBL5409390
• N-[[1-(Methylsulfonyl)-4-piperidinyl]methyl]-1H-indazol-5-amine

• Inchi： 1S/C14H20N4O2S/c1-21(19,20)18-6-4-11(5-7-18)9-15-13-2-3-14-12(8-13)10-16-17-14/h2-3,8,10-11,15H,4-7,9H2,1H3,(H,16,17)
• InChI Key： IIJCNSZUNTUMNO-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(CNC2C=CC3=C(C=NN3)C=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 308.13069707Da
• Monoisotopic Mass: 308.13069707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.5Ų